Cas no 67319-76-0 (4-(1H-imidazol-1-yl)butan-1-amine)

4-(1H-imidazol-1-yl)butan-1-amine Properties

Names and Identifiers

• 1H-Imidazole-1-butanamine
• 4-imidazol-1-ylbutan-1-amine
• N-(4-AMINOBUTYL)IMIDAZOLE
• SCHEMBL139976
• DTXSID90402615
• FT-0712953
• HMS1699M14
• EN300-51937
• JVZPYJSJSQIEOG-UHFFFAOYSA-N
• FS-6616
• Z285163712
• 1H-imidazol-1-butanamine
• MFCD03093043
• 4-(1H-Imidazol-1-yl)butylamine
• 67319-76-0
• 1H-imidazole-1- butanamine
• 4-imidazolylbutylamine
• 1H-imidazol-1butanamine
• 4-(1H-imidazol-1-yl)butan-1-amine
• NCGC00327013-01
• SCHEMBL7033762
• 1H-imidazole 1-butanamine
• AB01208842-03
• AKOS000152676
• 4-Imidazol-1-yl-butylamine
• +Expand

• MDL： MFCD03093043
• InChIKey： JVZPYJSJSQIEOG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13N3/c8-3-1-2-5-10-6-4-9-7-10/h4,6-7H,1-3,5,8H2
• SMILES： C(CCN1C=CN=C1)CN

Computed Properties

• Exact Mass: 139.111
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 139.111
• Heavy Atom Count: 10
• Complexity: 84.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• Refractive Index: 1.552
• Boiling Point: 302.4±25.0 °C at 760 mmHg
• Melting Point: 196-199℃
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 136.7±23.2 °C
• Density: 1.1±0.1 g/cm3